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Compound of Interest

Compound Name:
4-Carboxy-3-fluorophenylboronic

acid

Cat. No.: B055137 Get Quote

An In-depth Technical Guide to 4-Carboxy-3-fluorophenylboronic Acid

CAS Number: 120153-08-4

Introduction
4-Carboxy-3-fluorophenylboronic acid is a bifunctional organoboron compound widely

utilized in organic synthesis and medicinal chemistry. Its structure, featuring a carboxylic acid

group, a fluorine atom, and a boronic acid moiety on a phenyl ring, makes it a highly versatile

building block. The electron-withdrawing properties of the fluorine and carboxyl groups lower

the pKa of the boronic acid, enhancing its ability to interact with diols, such as glucose, at

physiological pH.[1][2] This property is particularly valuable in the development of glucose-

responsive materials and drug delivery systems.[3][4] Furthermore, it serves as a crucial

reagent in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling,

for the synthesis of complex fluorinated biaryl compounds used in drug discovery and materials

science.[5][6]

Physicochemical and Safety Data
Quantitative data for 4-Carboxy-3-fluorophenylboronic acid is summarized below.

Table 1: Physicochemical Properties
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Property Value Source

CAS Number 120153-08-4 [7]

Molecular Formula C₇H₆BFO₄ [7]

Molecular Weight 183.93 g/mol [7]

IUPAC Name 4-borono-2-fluorobenzoic acid [7][8]

Appearance White solid [9]

pKa 3.15 ± 0.10 (Predicted) [9]

Solubility Soluble in water [9][10]

Purity ≥93% to 98% [8][11]

Storage Temperature 2-8°C or Room Temperature [8][9]

Table 2: Safety and Hazard Information
GHS Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Data sourced from PubChem.[7]

Synthesis and Reactivity
General Synthetic Pathway
While specific synthesis protocols for 4-Carboxy-3-fluorophenylboronic acid are not detailed

in the provided results, a general pathway can be inferred from the synthesis of analogous

compounds like 4-amino-3-fluorophenylboronic acid.[1][2] The synthesis typically starts from a

commercially available di-substituted benzene, such as 4-bromo-2-fluorobenzoic acid. The

process involves a lithium-halogen exchange followed by quenching with a trialkyl borate ester

and subsequent acidic hydrolysis to yield the final boronic acid.
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4-Bromo-2-fluorobenzoic acid
(Starting Material)

1. n-BuLi or Mg
(Lithium-Halogen Exchange)

Aryl Lithium/Grignard Intermediate

2. B(OMe)₃ or B(OiPr)₃
(Borate Ester)

Boronate Ester Intermediate

3. Acidic Hydrolysis (e.g., HCl)

4-Carboxy-3-fluorophenylboronic acid
(Final Product)
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Swell Resin in DMF

Add Activated Solution to Resin
Agitate (12h)

Prepare Activation Solution:
Boronic Acid + DIC + HOBt in DMF

Agitate Solution (10 min)

Wash Resin with DMF (3x)

Monitor by LC-MS
(Microcleavage)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sites.pitt.edu [sites.pitt.edu]

2. researchgate.net [researchgate.net]

3. Recent Advances in the Drugs and Glucose-Responsive Drug Delivery Systems for the
Treatment of Diabetes: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b055137?utm_src=pdf-body-img
https://www.benchchem.com/product/b055137?utm_src=pdf-custom-synthesis
https://sites.pitt.edu/~asher/homepage/colloid_pdf/Synthesis%20and%20Crystal%20Structure%20of.pdf
https://www.researchgate.net/publication/230760023_Synthesis_and_Crystal_Structure_of_4-Amino-3-fluorophenylboronic_Acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC11511183/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11511183/
https://www.researchgate.net/publication/337704481_Fluorophenylboronic_acid_substituted_chitosan_for_insulin_loading_and_release
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the
Preparation of Fluorinated Biphenyl Derivatives [digibug.ugr.es]

6. Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the
Preparation of Fluorinated Biphenyl Derivatives [mdpi.com]

7. 4-Carboxy-3-fluorophenylboronic acid | C7H6BFO4 | CID 2763201 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. 4-Carboxy-3-fluorophenylboronic acid | 120153-08-4 [sigmaaldrich.com]

9. 120153-08-4 CAS MSDS (4-Carboxy-3-fluorophenylboronic acid) Melting Point Boiling
Point Density CAS Chemical Properties [chemicalbook.com]

10. 4-Carboxy-3-fluorophenylboronic acid | 120153-08-4 [chemicalbook.com]

11. 120153-08-4・4-Carboxy-3-fluorophenylboronic Acid・323-84921[Detail Information] |
[Synthesis & Materials]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation
[labchem-wako.fujifilm.com]

To cite this document: BenchChem. [4-Carboxy-3-fluorophenylboronic acid CAS number
120153-08-4 details]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b055137#4-carboxy-3-fluorophenylboronic-acid-cas-
number-120153-08-4-details]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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